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Abstract: This document provides a technical summary of the pharmacological profile of
Chromocarb (4-Oxo0-4H-1-benzopyran-2-carboxylic acid), a synthetic vasoprotectant agent.
Due to the limited availability of recent and detailed public data, this guide summarizes the
foundational knowledge from existing literature, focusing on its established effects on vascular
permeability, its putative mechanisms of action including antioxidant activity and influence on
collagen metabolism, and its known physicochemical properties. The information herein is
intended to serve as a foundational reference, highlighting the key characteristics of
Chromocarb while also underscoring the gaps in the current understanding of its complete
pharmacological profile.

Physicochemical and Toxicological Properties

Chromocarb, also known as Chromone-2-carboxylic acid, is a chromone derivative.[1][2] It has
been primarily investigated in the form of its diethylamine salt for therapeutic use.[3][4] The
core chemical and physical properties are summarized below.

Table 1: Physicochemical Properties of Chromocarb
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: 4-0x0-4H-1-benzopyran-2-
Chemical Name . . [3]
carboxylic acid

Chromone-2-carboxylic acid,

Synonyms

Atremon, Campel
CAS Number 4940-39-0
Molecular Formula C10HeOa4
Molecular Weight 190.15 g/mol
Appearance Colorless needles

_ _ 250-251°C (with

Melting Point

decomposition)

| UV max (nm) | 230, 305 | |

Table 2: Acute Toxicity Data for Chromocarb Diethylamine Salt

) Route of
Species L. . LDso Reference
Administration

Mouse Intravenous (i.v.) ~800 mgl/kg

| Mouse | Oral | >5 g/kg | |

Core Pharmacological Profile

Chromocarb is classified as a vasoprotectant and venotropic agent. Its therapeutic potential
has been explored primarily in the context of peripheral venous insufficiency and conditions
characterized by increased vascular permeability.

The precise molecular mechanism of Chromocarb is not fully elucidated. However,
experimental evidence points to three primary areas of activity: modulation of vascular
permeability, influence on collagen metabolism, and antioxidant effects.
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2.1.1 Vasoprotective and Permeability-Reducing Effects

The most directly observed pharmacological effect of Chromocarb is its ability to protect the
vascular wall and reduce permeability. Studies have shown that oral administration of
Chromocarb diethylamine salt in rats significantly mitigates the increase in blood-brain barrier
(BBB) permeability caused by intravenously injected collagenase. This protective effect is
associated with a reduction in the degradation of the vascular wall, evidenced by lower levels
of hydroxyproline (a collagen breakdown product) in the cerebrospinal fluid and preservation of
collagen content in the brain capillary basal lamina.

This suggests that Chromocarb interferes with the enzymatic degradation of the capillary
basement membrane, a key structure in maintaining endothelial barrier integrity.

Chromocarp | EESLLISIEEE Collagenase Degrades Capillary Basement Maintains Intact Endothelial
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Leads to Increased Vascular
Permeability

Diagram 1: Proposed Vasoprotective Mechanism of Chromocarb

Click to download full resolution via product page

Diagram 1: Proposed Vasoprotective Mechanism of Chromocarb.

2.1.2 Antioxidant Activity

Chromocarb belongs to the chromone class of compounds, which are known for their
antioxidant properties. Flavonoids and chromones typically act as free radical scavengers
through a Hydrogen Atom Transfer (HAT) mechanism. The phenolic structure allows for the
donation of a hydrogen atom to stabilize reactive oxygen species (ROS), with the resulting
radical on the chromone molecule being stabilized by resonance. This activity is considered a
contributing factor to its protective effects against oxidative stress, such as lipoperoxidation
observed in post-surgical models.
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Diagram 2: Generalized Antioxidant Mechanism for Chromones
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Diagram 3: General Workflow for In Vivo Permeability Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1668906?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6930484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6930484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6930484/
http://www.orientjchem.org/vol34no6/synthesis-and-investigations-on-antioxidant-behaviour-of-chromone-based-semicarbazones/
http://www.orientjchem.org/vol34no6/synthesis-and-investigations-on-antioxidant-behaviour-of-chromone-based-semicarbazones/
https://www.mdpi.com/2073-4352/15/5/389
https://www.mdpi.com/2073-4352/15/5/389
https://www.chemimpex.com/products/42678
https://www.benchchem.com/product/b1668906#chromocarb-pharmacological-profile
https://www.benchchem.com/product/b1668906#chromocarb-pharmacological-profile
https://www.benchchem.com/product/b1668906#chromocarb-pharmacological-profile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668906?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

